Cas no 52780-15-1 (3-Bromo-2-methylbenzonitrile)
3-Bromo-2-methylbenzonitrile structure
Product Name:3-Bromo-2-methylbenzonitrile
CAS No:52780-15-1
MF:C8H6BrN
MW:196.043941020966
MDL:MFCD09025665
CID:56310
PubChem ID:23433537
Update Time:2025-04-18
3-Bromo-2-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-methylbenzonitrile
- 3-bromo-2-methyl-benzonitrile
- 3'-bromo-2'-methylbenzonitrile
- Benzonitrile, 3-bromo-2-methyl-
- PubChem19931
- 2-BROMO-6-CYANOTOLUENE
- VJMRAGHVKBZNAF-UHFFFAOYSA-N
- FCH863500
- RP25415
- OR43660
- HCH0021218
- RP25405
- EN001921
- BC004490
- 3-Bromo-2-methylbenzonitrile, AldrichCPR
- SY00458
- J-511885
- AM20061035
- AKOS006290550
- CS-W004918
- Z1198182363
- MFCD09025665
- SY004586
- EN300-186828
- GS-4394
- DTXSID20634023
- FT-0682149
- 52780-15-1
- SCHEMBL1232348
- A7709
- DB-022322
-
- MDL： MFCD09025665
- Inchi： 1S/C8H6BrN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3
- InChI Key： VJMRAGHVKBZNAF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C#N)=C1C
Computed Properties
- Exact Mass: 194.96800
- Monoisotopic Mass: 194.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 2.7
Experimental Properties
- Density: 1.51
- Boiling Point: 247.5℃ at 760 mmHg
- Flash Point: 103.512℃
- PSA: 23.79000
- LogP: 2.62918
3-Bromo-2-methylbenzonitrile Security Information
- Hazardous Material transportation number：2811
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- PackingGroup：Ⅲ
3-Bromo-2-methylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-2-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056922-25g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 98% | 25g |
4096.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056922-5g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 98% | 5g |
1201.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 056922-1g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 98% | 1g |
324.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR173-5g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 98% | 5g |
261.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR173-1g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 98% | 1g |
75.0CNY | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B839791-1g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 98% | 1g |
￥40.50 | 2022-09-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR173-100g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 98% | 100g |
2438.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QR173-20g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 98% | 20g |
675.0CNY | 2021-08-05 | |
| ChemScence | CS-W004918-10g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 99.82% | 10g |
$65.0 | 2022-04-27 | |
| ChemScence | CS-W004918-25g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 99.82% | 25g |
$135.0 | 2022-04-27 |
3-Bromo-2-methylbenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:52780-15-1)3-Bromo-2-methylbenzonitrile
Order Number:A7709
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):208.0/1039.0
Email:sales@amadischem.com
3-Bromo-2-methylbenzonitrile Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:52780-15-1)3-Bromo-2-methylbenzonitrile
Purity:99%/99%
Quantity:100g/500g
Price ($):208.0/1039.0